3-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(4-chloro-2-methylphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-6-10(15)3-4-11(8)12-7-9(14(17)18)2-5-13(12)16/h2-7H,1H3,(H,17,18)
• InChI Key: ZICQQMRIXORZRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID60690360
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261986-98-4

Description

3-(4-Chloro-2-methylphenyl)-4-fluorobenzoic acid, commonly referred to as 4-CMBF, is a synthetic organic compound that has a variety of applications in scientific research and laboratory experiments. 4-CMBF is a white crystalline solid that is soluble in water and ethanol. It has a molecular weight of 243.6 g/mol and a melting point of 166-168°C. 4-CMBF is a versatile compound that can be used in a variety of applications, including as a reagent in organic synthesis, a building block for larger molecules, and as a catalyst for certain reactions.

Scientific Research Applications

4-CMBF has a variety of applications in scientific research. For example, it can be used as a reagent in organic synthesis, a building block for larger molecules, and a catalyst for certain reactions. It has also been used as a fluorescent probe for the detection of cysteine and other amino acids in biological samples. Additionally, 4-CMBF has been used to synthesize various types of organic compounds, including polymers and dyes.

Mechanism of Action

4-CMBF is a versatile compound that can act as a catalyst for a variety of reactions. In the presence of a base, such as potassium carbonate or sodium hydroxide, 4-CMBF can act as a nucleophile, donating a pair of electrons to form a new bond with a substrate. This reaction is known as nucleophilic substitution, and it is how 4-CMBF is used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
4-CMBF is a synthetic compound and is not found naturally in the body. Therefore, there are no known biochemical or physiological effects associated with its use.

Advantages and Limitations for Lab Experiments

The primary advantage of using 4-CMBF in laboratory experiments is its versatility. It can be used as a reagent in organic synthesis, a building block for larger molecules, and a catalyst for certain reactions. Additionally, it is relatively inexpensive and easy to obtain.
The primary limitation of using 4-CMBF in laboratory experiments is its toxicity. 4-CMBF is toxic if inhaled, ingested, or absorbed through the skin. Therefore, it should be handled with caution and protective equipment should be worn when working with it.

Future Directions

The use of 4-CMBF in scientific research and laboratory experiments is still in its early stages. There are a variety of potential future directions for research involving this versatile compound. For example, it could be used in the synthesis of new organic compounds, such as polymers and dyes. Additionally, it could be used as a fluorescent probe for the detection of specific molecules in biological samples. Finally, it could be used as a catalyst for a variety of reactions, including nucleophilic substitution, oxidation, and hydrolysis.

Synthesis Methods

4-CMBF is typically synthesized through a reaction between 4-chlorobenzonitrile and fluorobenzene. First, 4-chlorobenzonitrile is reacted with potassium fluoride in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction yields 4-fluorobenzonitrile, which is then reacted with fluorobenzene in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction yields 4-CMBF as the final product.